Cas no 2680620-46-4 (3-3-(benzyloxy)-4-hydroxyphenyl-2-acetamidopropanoic acid)

• Product Name: 3-3-(benzyloxy)-4-hydroxyphenyl-2-acetamidopropanoic acid
• CAS No: 2680620-46-4
• MF: C₁₈H₁₉NO₅
• MW: 329.347165346146
• CID: 5621428
• PubChem ID: 165931482
• Update Time: 2025-05-22

3-3-(benzyloxy)-4-hydroxyphenyl-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680620-46-4
• 3-[3-(benzyloxy)-4-hydroxyphenyl]-2-acetamidopropanoic acid
• EN300-28295344
• 3-3-(benzyloxy)-4-hydroxyphenyl-2-acetamidopropanoic acid

• Inchi： 1S/C18H19NO5/c1-12(20)19-15(18(22)23)9-14-7-8-16(21)17(10-14)24-11-13-5-3-2-4-6-13/h2-8,10,15,21H,9,11H2,1H3,(H,19,20)(H,22,23)
• InChI Key： KNZKKAOVGDLBEH-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=C(C=CC(=C1)CC(C(=O)O)NC(C)=O)O

Computed Properties

• Exact Mass: 329.12632271g/mol
• Monoisotopic Mass: 329.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-3-(benzyloxy)-4-hydroxyphenyl-2-acetamidopropanoic acid

Recent Advances in the Study of 3-3-(benzyloxy)-4-hydroxyphenyl-2-acetamidopropanoic acid (CAS: 2680620-46-4)

In recent years, the compound 3-3-(benzyloxy)-4-hydroxyphenyl-2-acetamidopropanoic acid (CAS: 2680620-46-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzyloxy and hydroxyphenyl functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 3-3-(benzyloxy)-4-hydroxyphenyl-2-acetamidopropanoic acid. Recent publications have detailed novel synthetic routes that improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency across batches.

Pharmacological studies have revealed that 3-3-(benzyloxy)-4-hydroxyphenyl-2-acetamidopropanoic acid exhibits notable anti-inflammatory and antioxidant properties. In vitro and in vivo experiments have demonstrated its ability to modulate key signaling pathways, such as the NF-κB and Nrf2 pathways, which are implicated in chronic inflammatory diseases and oxidative stress-related conditions. These findings suggest that the compound could be a viable candidate for developing new therapeutics for diseases like rheumatoid arthritis, neurodegenerative disorders, and cardiovascular diseases.

Furthermore, recent investigations into the compound's pharmacokinetics and toxicity profile have provided valuable insights. Studies have shown that 3-3-(benzyloxy)-4-hydroxyphenyl-2-acetamidopropanoic acid has a favorable bioavailability and a low toxicity profile in animal models, which is encouraging for its potential transition into human clinical trials. However, further research is needed to fully understand its metabolic pathways and long-term safety.

In conclusion, the latest research on 3-3-(benzyloxy)-4-hydroxyphenyl-2-acetamidopropanoic acid (CAS: 2680620-46-4) highlights its significant therapeutic potential and underscores the need for continued exploration. The compound's unique chemical properties and promising pharmacological effects make it a compelling subject for future studies aimed at developing novel treatments for a range of medical conditions. As the field progresses, interdisciplinary collaboration will be essential to unlock the full potential of this molecule.